3-(4-chlorophenyl)-N-(3,4-dichlorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: 3-(4-chlorophenyl)-N-(3,4-dichlorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C20H13Cl3N4O3/c1-26-9-13(18(28)24-11-4-7-14(22)15(23)8-11)16-17(26)19(29)27(20(30)25-16)12-5-2-10(21)3-6-12/h2-9H,1H3,(H,24,28)(H,25,30)
• InChI Key: LMACVTQROKTTMV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)C3=CC=C(C=C3)Cl)C(=O)NC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C20H13Cl3N4O3
• Molecular Weight: 463.7 g/mol

Description

3-(4-chlorophenyl)-N-(3,4-dichlorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide is a useful research compound. Its molecular formula is C20H13Cl3N4O3 and its molecular weight is 463.7. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Properties

• A study by Akbari et al. (2008) focused on the synthesis of new tetrahydropyrimidine derivatives with structures similar to the compound . These compounds exhibited significant antimicrobial activities against bacterial and fungal growth, suggesting potential applications in developing new antimicrobial agents (Akbari et al., 2008).

Synthesis and Anti-inflammatory Properties

• Abu‐Hashem et al. (2020) synthesized novel compounds related to the specified chemical, demonstrating significant anti-inflammatory and analgesic activities. These compounds were found to be effective cyclooxygenase-1/2 inhibitors, suggesting their potential in developing new anti-inflammatory drugs (Abu‐Hashem et al., 2020).

Polymer Synthesis Applications

• Yang and Lin (1995) researched the synthesis of polyamides and polyimides using monomers with structural similarities to the compound. These polymers displayed excellent thermal stability and solubility, indicating their potential for high-performance material applications (Yang & Lin, 1995).

Pyrimidine-Annelated Heterocycles Synthesis

• Majumdar et al. (1998) conducted a study on the synthesis of pyrrolo[3,2-d]pyrimidine derivatives, highlighting the versatility of these compounds in organic synthesis and their potential application in developing various pharmaceuticals (Majumdar et al., 1998).

Mechanism of Action

Target of Action

The primary target of this compound is the Epidermal Growth Factor Receptor Tyrosine Kinase (EGFR-TK) . EGFR-TK is a key player in cell proliferation and survival, making it a significant target in cancer treatment.

Mode of Action

The compound exhibits significant inhibitory activities against EGFR-TK . It binds to the active site of the enzyme, preventing the phosphorylation of tyrosine residues. This inhibition disrupts the downstream signaling pathways, leading to reduced cell proliferation and survival .

Biochemical Pathways

The compound’s action primarily affects the EGFR signaling pathway . By inhibiting EGFR-TK, it disrupts the activation of downstream proteins involved in cell proliferation, survival, and differentiation .

Result of Action

The compound’s action results in a decrease in cell proliferation and an increase in cell death . It has been found to induce cell cycle arrest at the S phase, leading to an increase in pre-G cell population . It also increases the percentage of apoptotic cells in a time-dependent manner .